Cas no 2228291-20-9 (1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid)

1-4-(Difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxy-substituted phenyl ring and a carboxyl group, enhancing its reactivity and binding affinity in molecular interactions. The difluoromethoxy moiety improves metabolic stability and lipophilicity, making it valuable in drug design for optimizing pharmacokinetic properties. The ketone and carboxylic acid functional groups provide versatile sites for further chemical modifications, enabling the synthesis of derivatives with tailored biological activity. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced polarity and structural rigidity.
1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid structure
2228291-20-9 structure
Product Name:1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid
CAS No:2228291-20-9
MF:C14H14F2O4
MW:284.255371570587
CID:5996043
PubChem ID:165862042
Update Time:2025-05-20

1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid
    • 1-[4-(difluoromethoxy)phenyl]-4-oxocyclohexane-1-carboxylic acid
    • 2228291-20-9
    • EN300-1949989
    • Inchi: 1S/C14H14F2O4/c15-13(16)20-11-3-1-9(2-4-11)14(12(18)19)7-5-10(17)6-8-14/h1-4,13H,5-8H2,(H,18,19)
    • InChI Key: MNVYAALJLXZQKI-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)=O)F

Computed Properties

  • Exact Mass: 284.08601525g/mol
  • Monoisotopic Mass: 284.08601525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų

1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228291-20-9)

1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228291-20-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

The chemical structure of 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid is composed of a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The phenyl ring is substituted with a difluoromethoxy group at the 4-position, which imparts unique electronic and steric properties to the molecule. These structural features contribute to its potential biological activity and pharmacological properties.

In terms of physical properties, 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in various experimental settings, including in vitro and in vivo studies.

Recent research has focused on the biological activities and potential therapeutic applications of 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid has also been investigated for its potential anticancer properties. Research conducted by a team at the University of California demonstrated that this compound selectively induced apoptosis in various cancer cell lines while showing minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid has also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for therapeutic purposes. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, 1-4-(difluoromethoxy)phenyl-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228291-20-9) is an intriguing compound with promising biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an important role in advancing medical treatments for various diseases.

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